Cas no 81920-05-0 ((ent-12E)-15-Nor-14-8(17),12-labdadien-18-oic acid)

• Product name: (ent-12E)-15-Nor-14-8(17),12-labdadien-18-oic acid
• CAS No: 81920-05-0
• MF: C₁₉H₂₈O₃
• MW: 304.424
• CID: 2017563

(ent-12E)-15-Nor-14-8(17),12-labdadien-18-oic acid Chemical and Physical Properties

Names and Identifiers

• (ent-12E)-15-Nor-14-8(17),12-labdadien-18-oic acid
• ent-15-Nor-14-oxo-8(17),12E-labdadiene-18-oic acid
• (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[(E)-3-methyl-4-oxobut-2-enyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid

• Inchi： InChI=1S/C19H28O3/c1-13(12-20)6-8-15-14(2)7-9-16-18(15,3)10-5-11-19(16,4)17(21)22/h6,12,15-16H,2,5,7-11H2,1,3-4H3,(H,21,22)/b13-6-
• InChI Key： NBGCWDAYASHSEK-MLPAPPSSSA-N
• SMILES： C\C(C=O)=C\CC1C(=C)CCC2C1(C)CCCC2(C)C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• XLogP3: 4.533